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Compound of Interest

Compound Name: (Z)2S,4R-Sacubitril

CAS No.: 2751722-77-5

Cat. No.: B15584828

Get Quote

Introduction

This technical guide provides an in-depth analysis of the spectroscopic characteristics of

(2S,4R)-Sacubitril, a key component of the angiotensin receptor-neprilysin inhibitor (ARNI) drug

Sacubitril/Valsartan. The document is intended for researchers, scientists, and professionals in

the field of drug development and analysis. It is important to note that the user's query included

the "(Z)" designation for Sacubitril. However, the standard and pharmaceutically relevant form

is the (2S,4R) stereoisomer, and as such, all data presented herein pertains to this specific

isomer.

Spectroscopic Data
The following sections summarize the nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) data for (2S,4R)-Sacubitril.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

While fully assigned ¹H and ¹³C NMR spectra for (2S,4R)-Sacubitril are not readily available in
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the public domain, data can be obtained with the purchase of reference standards from various

suppliers.[1][2][3] However, based on published studies on Sacubitril and its degradation

products, the following information can be summarized.[4]

¹H NMR Spectroscopy

A study of Sacubitril sodium revealed a total of 27 protons, with 18 in the aliphatic region and 9

in the aromatic region.[4]

Table 1: Summary of ¹H NMR Data for Sacubitril

Region Number of Protons

Aliphatic 18

Aromatic 9

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of Sacubitril shows a total of 24 carbon signals, with 9 corresponding to

aliphatic carbons and 15 to aromatic carbons.[4] A ¹H-¹³C correlation spectrum confirmed the

presence of 11 methine (CH), 5 methylene (CH₂), and 2 methyl (CH₃) groups.[4]

Table 2: Summary of ¹³C NMR Data for Sacubitril

Region Number of Carbons

Aliphatic 9

Aromatic 15

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of Sacubitril exhibits characteristic absorption bands corresponding to its structural

features.

Table 3: Characteristic IR Absorption Bands for (2S,4R)-Sacubitril
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Wavenumber (cm⁻¹) Assignment Reference

1737 C=O stretching (Ester) [5]

1726
C=O stretching (Carboxylic

Acid)
[5]

1643 C=O stretching (Amide I) [5]

1541
N-H bending, C-N stretching

(Amide II)
[5]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound, as well as to gain structural information through fragmentation analysis. For

(2S,4R)-Sacubitril, the accurate mass of the free acid is 411.2046 g/mol .[6]

Table 4: Mass Spectrometry Data for (2S,4R)-Sacubitril

Parameter Value Reference

Molecular Formula C₂₄H₂₉NO₅ [6]

Accurate Mass 411.2046 [6]

[M-H]⁻ Ion (m/z) 410.1973 [7]

Fragmentation Analysis

The tandem mass spectrum of the [M-H]⁻ ion of Sacubitril shows several characteristic

fragment ions.

Table 5: Fragment Ions of [M-H]⁻ of Sacubitril from High-Resolution Mass Spectrometry
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m/z Relative Intensity

167.0865 999

98.0248 842

99.0088 318

70.0298 158

72.0454 153

96.0456 24

Data obtained from MassBank, Record: EQ01101455[7]

Experimental Protocols
The following are general experimental protocols for the spectroscopic analysis of a small

organic molecule like (2S,4R)-Sacubitril.

NMR Spectroscopy
Sample Preparation:

Weigh 5-10 mg of the (2S,4R)-Sacubitril sample.

Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃,

DMSO-d₆).

Transfer the solution to a clean NMR tube.

Data Acquisition (General Parameters for ¹H and ¹³C NMR):

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR:

Pulse sequence: Standard single-pulse experiment.
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Number of scans: 16-64, depending on the sample concentration.

Relaxation delay: 1-5 seconds.

¹³C NMR:

Pulse sequence: Proton-decoupled single-pulse experiment.

Number of scans: 1024 or more, due to the low natural abundance of ¹³C.

Relaxation delay: 2-10 seconds.

Reference: Tetramethylsilane (TMS) as an internal standard (0 ppm).

Attenuated Total Reflectance-Fourier Transform Infrared
(ATR-FTIR) Spectroscopy
Sample Preparation and Data Acquisition:

Ensure the ATR crystal is clean before analysis.

Place a small amount of the solid (2S,4R)-Sacubitril sample directly onto the ATR crystal.

Apply pressure using the instrument's pressure arm to ensure good contact between the

sample and the crystal.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

A background spectrum of the empty ATR crystal should be recorded prior to sample

analysis.

Electrospray Ionization-Mass Spectrometry (ESI-MS)
Sample Preparation:

Prepare a dilute solution of (2S,4R)-Sacubitril in a suitable solvent system (e.g.,

acetonitrile/water with 0.1% formic acid for positive ion mode, or without formic acid for

negative ion mode).
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The concentration should be in the range of 1-10 µg/mL.

Data Acquisition (General Parameters):

Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

Capillary Voltage: Typically 3-5 kV.

Nebulizing Gas: Nitrogen, with flow rate and temperature optimized for the specific

instrument and analyte.

Fragmentation (for MS/MS): Collision-Induced Dissociation (CID) with argon as the collision

gas. The collision energy should be optimized to produce informative fragment ions.
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Caption: General workflow for the spectroscopic analysis of a small molecule.
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Caption: Signaling pathway of neprilysin inhibition by Sacubitrilat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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